![molecular formula C10H9N3OS B2658714 4-Methyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide CAS No. 39091-14-0](/img/structure/B2658714.png)
4-Methyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide
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Overview
Description
“4-Methyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide” is a synthetic intermediate useful for pharmaceutical synthesis . It has a molecular formula of C10H8N2O2S and a formula weight of 220.3 .
Synthesis Analysis
The synthesis of thiazolyl chalcones, which are similar to the compound , has been achieved by the Claisen–Schmidt reaction of 5-acetyl-4-methyl-2-(3-pyridyl)thiazole with various heterocyclic aldehydes in alkali media . The reaction of chalcones with hydrazine hydrate has resulted in pyrazolines .Molecular Structure Analysis
The molecular structure of “4-Methyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide” can be represented by the SMILES notation: OC(=O)c1sc(nc1C)c1cccnc1 . The InChi Code for the compound is InChI=1S/C10H8N2O2S/c1-6-8(10(13)14)15-9(12-6)7-3-2-4-11-5-7/h2-5H,1H3,(H,13,14) .Chemical Reactions Analysis
The compound, being a thiazole derivative, is expected to undergo various chemical reactions. Thiazoles are known to participate in [3+3], [4+2], [5+1] cyclization processes or domino reactions .Physical And Chemical Properties Analysis
The compound is a crystalline solid . It has a solubility of 1.5 mg/ml in DMF, 2 mg/ml in DMSO, and 0.5 mg/ml in DMSO:PBS (pH7.2) (1:1) .Scientific Research Applications
Anticancer Properties
The compound has shown potent anticancer properties in vitro . It has been tested against various human cancer cell lines including MCF-7, SKBR-3, PC3, and HeLa . The compound displayed potent anticancer properties, but also demonstrated a narrow safe margin .
Selective Cytotoxicity
The 4-methyl-2-(3-pyridinyl)quinoline variant of the compound stands out due to its low unspecific cytotoxicity and highly exceptional selectivity for PC3 cells . This makes it an interesting model for antitumor drugs against prostate carcinoma .
Potential for Drug Development
The compound’s structure, which includes quinoline and pyridine scaffolds, is commonly present in a broad number of anticancer drugs . This makes the design and synthesis of novel small molecules based on these skeletons an active field in anticancer drug development .
In Silico Studies
In silico studies of the compound have been reported . ADME profiling, in silico toxicity, and drug-score data of certain variants of the compound have been found to be favorable compared to doxorubicin .
Synthesis
The compound can be synthesized using a modified Kametani reaction protocol . This method was used to create a series of twelve 4-methyl-2-(2-, 3- and 4-pyridinyl)quinolines .
Chemical Properties
The compound has a molecular weight of 220.25 g/mol and a melting point of 244–248 °C . It can be stored at ambient temperature .
Mechanism of Action
While the specific mechanism of action for “4-Methyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide” is not directly available, thiazole derivatives have been found to possess diverse biological activities, such as antioxidant, radioprotective, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Future Directions
The compound, being a thiazole derivative, holds promise in the development of new pharmaceuticals. Thiazole derivatives have shown potential in a wide range of biological activities, suggesting that “4-Methyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide” could be a valuable synthetic intermediate in drug discovery and development .
properties
IUPAC Name |
4-methyl-2-pyridin-3-yl-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3OS/c1-6-8(9(11)14)15-10(13-6)7-3-2-4-12-5-7/h2-5H,1H3,(H2,11,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGZYGCWIEWKSLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CN=CC=C2)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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